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Compound of Interest

Compound Name: Tert-butyl 7-hydroxyheptanoate

Cat. No.: B1465209

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data and methodologies concerning the molecular
properties of tert-butyl 7-hydroxyheptanoate, a versatile linker molecule utilized in chemical
synthesis. The compound features a terminal hydroxyl group, available for further
derivatization, and a t-butyl ester protecting group, which can be removed under acidic
conditions.[1][2][3]

Molecular Formula and Weight

The fundamental molecular properties of tert-butyl 7-hydroxyheptanoate are summarized
below. These values are foundational for stoichiometric calculations in reaction planning,
analytical characterization, and quality control.

Property Value Source
Molecular Formula C11H2203 [11[2]

Molecular Weight 202.29 g/mol [11[4115]
CAS Number 86013-78-7 [1][21[4]

Experimental Protocols: Determination of Molecular
Properties
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The determination of the molecular formula and weight for a well-defined chemical entity like
tert-butyl 7-hydroxyheptanoate follows a standardized theoretical and experimental
validation protocol.

2.1 Determination of Molecular Formula

The molecular formula, C11H2203, is determined by first elucidating the compound's two-
dimensional structure. This is typically achieved through analytical techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy (*H and 13C), which identifies the connectivity and
chemical environment of all atoms. Once the structure is confirmed, the molecular formula is
derived by systematically counting the number of atoms of each element (carbon, hydrogen,
and oxygen) present in a single molecule.

2.2 Calculation of Molecular Weight

The molecular weight (MW) is a calculated value derived directly from the molecular formula.
The calculation is performed by summing the atomic weights of all constituent atoms. The
standard protocol is as follows:

« |dentify Atomic Weights: Use the standard atomic weights for each element from the periodic
table (approximately C = 12.011 u, H = 1.008 u, O = 15.999 u).

o Summation: Multiply the count of each element by its atomic weight and sum the results.

o MW = (No. of C atoms x AW of C) + (No. of H atoms x AW of H) + (No. of O atoms x AW
of O)

o MW = (11 x 12.011) + (22 x 1.008) + (3 x 15.999)
o MW =132.121 + 22.176 + 47.997 = 202.294 g/mol

This theoretical value is commonly confirmed experimentally using mass spectrometry, which
measures the mass-to-charge ratio of the ionized molecule, providing a highly accurate
experimental mass that validates the compound's identity and purity.

Visualization of Properties
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The logical relationship between the compound's name, its structure, and its derived molecular
properties is illustrated in the following diagram.
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Caption: Logical workflow from compound name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Properties of Tert-butyl 7-
hydroxyheptanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1465209#tert-butyl-7-hydroxyheptanoate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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